Cas no 1802489-57-1 (Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride)

• Product Name: Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride
• CAS No: 1802489-57-1
• MF: C₆H₈BrClN₂O₂
• MW: 255.496919631958
• MDL: MFCD27665767
• CID: 3162668
• Update Time: 2025-06-09

Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride

• MDL： MFCD27665767
• Inchi： 1S/C6H7BrN2O2.ClH/c1-11-6(10)5-2-4(7)3-9(5)8;/h2-3H,8H2,1H3;1H
• InChI Key： XTFHIVXQAZCNHD-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C(=O)OC)=C1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride

Comprehensive Overview of Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride (CAS No. 1802489-57-1)

Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride (CAS No. 1802489-57-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the pyrrole derivative family, known for its versatile applications in medicinal chemistry and material science. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has garnered significant attention due to its unique structural properties and reactivity.

The molecular structure of Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride features a brominated pyrrole core, which is highly valuable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Researchers often explore its potential as a building block for synthesizing more complex molecules, including biologically active compounds. Its monohydrochloride form enhances solubility, making it suitable for various experimental conditions.

In recent years, the compound has been linked to advancements in small-molecule drug development, particularly in targeting kinase inhibitors and GPCR modulators. These areas are highly searched in academic and industrial databases, reflecting the growing interest in precision medicine and personalized therapeutics. The bromo substituent in its structure allows for further functionalization, enabling the creation of diverse pharmacophores.

From a synthetic chemistry perspective, Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride is often discussed in the context of green chemistry and sustainable synthesis. Researchers are increasingly optimizing its production to minimize waste and reduce energy consumption, aligning with global trends in environmentally friendly manufacturing. This aligns with frequent searches for eco-friendly chemical processes and green solvents in scientific literature.

The compound’s stability and purity are critical for reproducibility in experiments. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride. These methods ensure compliance with quality control standards, a topic frequently queried by laboratory professionals and QC/QA specialists.

Another area of interest is the compound’s role in high-throughput screening (HTS) campaigns. Its modular structure makes it a candidate for combinatorial chemistry libraries, which are essential for identifying novel lead compounds. This connects to popular searches about drug discovery pipelines and AI-driven molecular design, highlighting its relevance in modern cheminformatics.

In summary, Methyl 1-amino-4-bromo-1H-pyrrole-2-carboxylate monohydrochloride (CAS No. 1802489-57-1) is a multifaceted compound with broad applications in pharmaceutical research, organic synthesis, and material science. Its significance is further amplified by its alignment with trending topics like sustainable chemistry, drug discovery, and advanced analytical techniques. As the scientific community continues to explore its potential, this compound remains a valuable asset for innovative research.